Cas no 55667-12-4 (2-(BENZYLOXY)-4-(BROMOMETHYL)-1-METHOXYBENZENE)

• Product Name: 2-(BENZYLOXY)-4-(BROMOMETHYL)-1-METHOXYBENZENE
• CAS No: 55667-12-4
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• MDL: MFCD10687131
• CID: 944282
• PubChem ID: 11738340
• Update Time: 2025-05-21

2-(BENZYLOXY)-4-(BROMOMETHYL)-1-METHOXYBENZENE Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLOXY)-4-(BROMOMETHYL)-1-METHOXYBENZENE
• 4-(bromomethyl)-1-methoxy-2-phenylmethoxybenzene
• 4-Methoxy-3-benzyloxybenzyl Bromide
• BEN189
• O-benzyl isovanillyl bromide
• MFCD10687131
• 2-benzyloxy-4-bromomethyl-1-methoxybenzene
• DB-050110
• SCHEMBL2060386
• DTXSID30471502
• A1-01223
• A913322
• 55667-12-4
• BS-28533
• JLKLAWVKJNTSAB-UHFFFAOYSA-N

• MDL： MFCD10687131
• Inchi： 1S/C15H15BrO2/c1-17-14-8-7-13(10-16)9-15(14)18-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
• InChI Key： JLKLAWVKJNTSAB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 306.02600
• Monoisotopic Mass: 306.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 390.7±32.0 °C at 760 mmHg
• Flash Point: 167.6±20.6 °C
• PSA: 18.46000
• LogP: 4.16910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(BENZYLOXY)-4-(BROMOMETHYL)-1-METHOXYBENZENE Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(BENZYLOXY)-4-(BROMOMETHYL)-1-METHOXYBENZENE

Recent Advances in the Study of 2-(Benzyloxy)-4-(bromomethyl)-1-methoxybenzene (CAS: 55667-12-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(Benzyloxy)-4-(bromomethyl)-1-methoxybenzene (CAS: 55667-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential therapeutic agent. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the role of 2-(Benzyloxy)-4-(bromomethyl)-1-methoxybenzene as a key intermediate in the synthesis of complex organic molecules, particularly in the construction of benzofuran and benzopyran derivatives. These scaffolds are of considerable interest due to their presence in numerous bioactive compounds with anti-inflammatory, antimicrobial, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound in a multi-step synthesis of novel benzofuran-based inhibitors targeting protein kinases involved in cancer progression.

In addition to its synthetic utility, research has explored the direct biological activities of 2-(Benzyloxy)-4-(bromomethyl)-1-methoxybenzene. A recent investigation in Bioorganic Chemistry revealed that derivatives of this compound exhibit moderate inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The bromomethyl group at the 4-position appears to be crucial for this activity, suggesting potential for further structural optimization to enhance antibacterial potency.

The mechanism of action of this compound and its derivatives has been the subject of ongoing research. Computational docking studies published in the European Journal of Medicinal Chemistry (2024) propose that these molecules may interact with specific allosteric sites on target proteins, offering a novel approach to drug design that could circumvent existing resistance mechanisms. This finding is particularly relevant given the growing need for new antibiotics and anticancer agents with unique modes of action.

From a pharmaceutical development perspective, recent pharmacokinetic studies have investigated the metabolic stability and bioavailability of 2-(Benzyloxy)-4-(bromomethyl)-1-methoxybenzene derivatives. While the parent compound shows limited metabolic stability, structural modifications at the benzyloxy and methoxy positions have yielded analogs with improved pharmacokinetic profiles, as reported in a 2024 issue of Drug Metabolism and Disposition.

Looking forward, researchers are exploring the potential of 2-(Benzyloxy)-4-(bromomethyl)-1-methoxybenzene in targeted drug delivery systems. Preliminary work published in Advanced Drug Delivery Reviews suggests that the bromomethyl group could serve as an attachment point for antibody-drug conjugates or nanoparticle-based delivery platforms, opening new avenues for cancer therapy and other targeted treatments.

In conclusion, 2-(Benzyloxy)-4-(bromomethyl)-1-methoxybenzene (CAS: 55667-12-4) represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. Recent advances in understanding its synthetic utility, biological activities, and potential therapeutic applications underscore its importance as a research focus in the chemical biology and pharmaceutical fields. Further studies are warranted to fully exploit its potential in developing novel therapeutic agents and synthetic methodologies.